2-(benzylthio)-N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C18H21N3O2S/c22-17(13-24-12-14-4-2-1-3-5-14)19-10-11-21-18(23)9-8-16(20-21)15-6-7-15/h1-5,8-9,15H,6-7,10-13H2,(H,19,22)
• InChI Key: JRWZKHQKZXTSBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C=C2)CCNC(=O)CSCC3=CC=CC=C3
• Molecular Formula: C18H21N3O2S
• Molecular Weight: 343.4 g/mol

Description

2-(benzylthio)-N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)acetamide is a chemical compound that has gained attention in scientific research for its potential applications in various fields.

Scientific Research Applications

The potential applications of 2-(benzylthio)-N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)acetamide in scientific research are vast. This compound has been studied for its potential use in cancer treatment, as it has shown promising results in inhibiting the growth of cancer cells. Additionally, it has been studied for its potential use in treating neurological disorders, such as Alzheimer's disease, due to its ability to inhibit the activity of acetylcholinesterase.

Mechanism of Action

The mechanism of action of 2-(benzylthio)-N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)acetamide is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes, such as acetylcholinesterase, which can lead to increased levels of acetylcholine in the brain. This increase in acetylcholine has been shown to have beneficial effects in the treatment of neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(benzylthio)-N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)acetamide are still being studied. However, studies have shown that it can inhibit the growth of cancer cells and increase levels of acetylcholine in the brain. It has also been shown to have anti-inflammatory properties, which may be beneficial in the treatment of certain conditions.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(benzylthio)-N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)acetamide in lab experiments include its potential applications in cancer treatment and neurological disorders. However, the limitations include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

For research on 2-(benzylthio)-N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)acetamide include further studies on its mechanism of action and potential side effects. Additionally, research could focus on its potential use in other fields, such as anti-inflammatory treatment and as a pesticide. Further studies could also investigate the potential use of this compound in combination with other drugs for enhanced therapeutic effects.
In conclusion, 2-(benzylthio)-N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)acetamide is a chemical compound with potential applications in various fields of scientific research. While its mechanism of action is not fully understood, studies have shown promising results in its potential use in cancer treatment and neurological disorders. Further research is needed to fully understand the biochemical and physiological effects of this compound and its potential side effects.

Synthesis Methods

The synthesis of 2-(benzylthio)-N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)acetamide involves the reaction of benzyl mercaptan with 2-(bromoacetyl)-3-cyclopropyl-6-oxopyridazin-1(6H)-yl ethyl amine in the presence of a base. The resulting compound is then purified through column chromatography to obtain the final product.